Cas no 2219379-97-0 (methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate, trifluoroacetic acid)

• Product Name: methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate, trifluoroacetic acid
• CAS No: 2219379-97-0
• MF: C₁₀H₁₄F₃NO₅
• MW: 285.217073917389
• CID: 5184283
• PubChem ID: 136576029
• Update Time: 2025-05-21

methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate trifluoroacetic acid
• Methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate 2,2,2-trifluoroacetate
• methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate;2,2,2-trifluoroacetic acid
• starbld0039277
• AT33255
• Z3182808710
• METHYL 5-OXA-2-AZASPIRO[3.4]OCTANE-7-CARBOXYLATE TRIFLUOROACETATE
• methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate; trifluoroacetic acid
• methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate, trifluoroacetic acid

• Inchi： 1S/C8H13NO3.C2HF3O2/c1-11-7(10)6-2-8(12-3-6)4-9-5-8;3-2(4,5)1(6)7/h6,9H,2-5H2,1H3;(H,6,7)
• InChI Key： ACNLAXRMTHIJOQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CC(C(=O)OC)CC21CNC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Topological Polar Surface Area: 84.9

Additional information on methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate, trifluoroacetic acid

Methyl 5-Oxa-2-Azaspiro[3.4]Octane-7-Carboxylate, Trifluoroacetic Acid: A Versatile Building Block in Modern Organic Synthesis

The compound methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate, trifluoroacetic acid (CAS No. 2219379-97-0) has emerged as a critical intermediate in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups make it particularly valuable for drug discovery programs targeting complex molecular architectures. The presence of both ester and spirocyclic amine moieties allows for diverse chemical transformations, positioning this compound as a privileged scaffold in medicinal chemistry.

Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse building blocks. Computational models frequently identify spirocyclic compounds as promising candidates due to their ability to occupy three-dimensional space efficiently, a property that correlates with improved target selectivity. The methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate framework has shown particular promise in the development of central nervous system (CNS) therapeutics, where molecular rigidity often enhances blood-brain barrier penetration.

The synthetic versatility of 2219379-97-0 stems from its reactive sites: the methyl ester can undergo hydrolysis or aminolysis, while the spirocyclic nitrogen permits further functionalization. This dual reactivity pattern aligns perfectly with current fragment-based drug design strategies, where researchers seek modular compounds for rapid analog generation. Notably, several published studies have utilized this scaffold in developing protease inhibitors, with the trifluoroacetic acid component often serving as a counterion for improved solubility.

From a green chemistry perspective, the synthesis of methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate has seen significant optimization in recent years. Modern catalytic methods have reduced reliance on heavy metals, addressing growing industry concerns about process sustainability. These advancements respond directly to frequent search queries regarding eco-friendly synthetic routes for complex heterocycles, making this compound particularly relevant to contemporary research priorities.

The spiro[3.4]octane core represents an underutilized structural motif in medicinal chemistry, offering distinct advantages over more common ring systems. Its conformational restriction often translates to enhanced biological activity, as evidenced by recent patent applications featuring derivatives of 2219379-97-0. Pharmaceutical companies increasingly search for such three-dimensional scaffolds to escape flatland and address challenging biological targets.

Analytical characterization of methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate, trifluoroacetic acid typically involves advanced techniques like 2D NMR and high-resolution mass spectrometry. These methods confirm the compound's structural integrity while providing valuable data for structure-activity relationship (SAR) studies. The growing demand for thorough analytical documentation reflects the broader industry shift toward data-rich compound characterization.

In material science applications, derivatives of CAS 2219379-97-0 have shown potential as ligands for asymmetric catalysis. The compound's rigid framework and heteroatom arrangement make it suitable for constructing chiral environments, addressing frequent inquiries about novel catalyst design. This application diversity contributes to the compound's rising popularity across multiple research domains.

The stability profile of methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate makes it particularly suitable for high-throughput screening applications. Unlike more labile structures, this compound maintains integrity under standard storage conditions, a feature often sought in compound management databases. Such practical advantages complement its synthetic utility, making it a mainstay in many research inventories.

Looking forward, the 5-oxa-2-azaspiro[3.4]octane scaffold appears poised for expanded applications in bioconjugation chemistry. Recent publications highlight its potential in creating targeted drug delivery systems, responding to growing interest in precision medicine approaches. As synthetic methodologies continue to evolve, this compound class will likely address even more research challenges at the chemistry-biology interface.